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For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl tosylcarbamate (CAS No. 5577-13-9) is an organic compound with the molecular

formula C₁₀H₁₃NO₄S.[1] Its structure, featuring both a carbamate and a sulfonamide group,

results in a moderate polar character. This technical guide provides a comprehensive overview

of the solubility profile of ethyl tosylcarbamate in various organic solvents, based on available

data. Understanding its solubility is critical for applications in synthesis, formulation, and

various analytical procedures. While precise quantitative data is limited in publicly accessible

literature, this guide summarizes the available qualitative information and outlines standard

experimental protocols for its determination.

Physicochemical Properties
A summary of key physicochemical properties of ethyl tosylcarbamate is presented in Table 1.

These properties influence its solubility behavior.

Table 1: Physicochemical Properties of Ethyl Tosylcarbamate
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Property Value

Molecular Formula C₁₀H₁₃NO₄S

Molecular Weight 243.28 g/mol

Melting Point 82-84 °C

Boiling Point 272 °C at 100.8-101 kPa

Density 1.38 g/cm³ at 20 °C

LogP (Octanol/Water) 0.73-1.7 at 23 °C and pH 2-7

Source:[2]

Qualitative Solubility Data
Ethyl tosylcarbamate exhibits limited solubility in many common organic solvents. Its

amphiphilic nature, arising from both hydrophilic (carbamate and sulfonyl) and hydrophobic

(aromatic and alkyl) components, dictates its solubility in solvents of varying polarities.[3]

Table 2: Qualitative Solubility of Ethyl Tosylcarbamate in Selected Organic Solvents

Solvent Qualitative Solubility Polarity Character

Chloroform Slightly Soluble[2][3] Moderately Polar

Ethyl Acetate Slightly Soluble[2][3] Moderately Polar

Note: "Slightly Soluble" indicates that the solute has a low but measurable solubility.

The available data suggests that ethyl tosylcarbamate's solubility is restricted in both highly

polar and highly non-polar media.[3]

Experimental Protocols for Solubility Determination
Precise and quantitative determination of solubility is essential for many applications. The

following are detailed methodologies for key experiments that can be employed to ascertain the

solubility of ethyl tosylcarbamate in various organic solvents.
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Gravimetric Method
The gravimetric method is a straightforward and widely used technique for determining the

solubility of a solid in a liquid.[4][5][6][7]

Objective: To determine the mass of ethyl tosylcarbamate that dissolves in a specific volume

of a solvent at a given temperature.

Materials:

Ethyl tosylcarbamate

Selected organic solvent

Analytical balance

Thermostatic shaker or water bath

Filtration apparatus (e.g., syringe filter with appropriate membrane)

Evaporating dish or pre-weighed vial

Oven

Procedure:

Saturation: Add an excess amount of ethyl tosylcarbamate to a known volume of the

organic solvent in a sealed container.

Equilibration: Place the container in a thermostatic shaker or water bath set to the desired

temperature. Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Filtration: Once equilibrium is achieved, allow the undissolved solid to settle. Carefully

withdraw a known volume of the supernatant using a pre-heated or pre-cooled syringe to

maintain the temperature and filter it through a membrane filter (e.g., 0.45 µm) to remove

any undissolved particles.
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Evaporation: Transfer a precisely measured volume of the clear filtrate into a pre-weighed

evaporating dish.

Drying: Place the evaporating dish in an oven at a temperature below the boiling point of the

solvent and the melting point of ethyl tosylcarbamate to evaporate the solvent completely.

Weighing: After the solvent has evaporated, cool the dish in a desiccator and weigh it.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation: The solubility (S) can be calculated using the following formula:

S ( g/100 mL) = [(Mass of dish + residue) - (Mass of empty dish)] / (Volume of filtrate) * 100

UV-Visible Spectrophotometry Method
This method is suitable if ethyl tosylcarbamate exhibits a characteristic UV-Vis absorption

spectrum in the chosen solvent.

Objective: To determine the concentration of a saturated solution of ethyl tosylcarbamate by

measuring its absorbance of light.

Materials:

Ethyl tosylcarbamate

Selected organic solvent (UV-grade)

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Thermostatic shaker or water bath

Filtration apparatus

Procedure:

Calibration Curve: Prepare a series of standard solutions of ethyl tosylcarbamate of known

concentrations in the chosen solvent. Measure the absorbance of each standard at the
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wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance versus

concentration.

Saturation and Equilibration: Prepare a saturated solution of ethyl tosylcarbamate as

described in the gravimetric method (Steps 1 and 2).

Filtration and Dilution: Filter the saturated solution. Accurately dilute a known volume of the

clear filtrate with the solvent to a concentration that falls within the range of the calibration

curve.

Absorbance Measurement: Measure the absorbance of the diluted solution at λmax.

Calculation: Determine the concentration of the diluted solution from the calibration curve.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the general workflow for determining the solubility of ethyl
tosylcarbamate using the gravimetric method.
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Caption: Experimental workflow for gravimetric solubility determination.
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Logical Relationship of Factors Influencing Solubility
The solubility of ethyl tosylcarbamate is governed by a balance of its molecular properties

and the characteristics of the solvent. The following diagram illustrates this relationship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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